Cas no 1260831-36-4 (2-(4-Fluoro-3-methoxyphenyl)acetaldehyde)

• Product Name: 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde
• CAS No: 1260831-36-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5291788
• PubChem ID: 53403647
• Update Time: 2026-03-10

2-(4-Fluoro-3-methoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-METHOXYPHENYL)ACETALDEHYDE
• starbld0049262
• 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde

• MDL： MFCD11110070
• Inchi： 1S/C9H9FO2/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,5-6H,4H2,1H3
• InChI Key： HXEKPZQUBQFUTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC=O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde

Comprehensive Overview of 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde (CAS No. 1260831-36-4): Properties, Applications, and Industry Insights

2-(4-Fluoro-3-methoxyphenyl)acetaldehyde (CAS No. 1260831-36-4) is a specialized organic compound with a unique molecular structure, combining a fluoro-substituted phenyl ring and a methoxy group with an acetaldehyde functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its CAS number 1260831-36-4 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for fluorinated aromatic aldehydes like 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalyzed reactions and bioconjugation, aligning with the global push for eco-friendly chemical processes. A common search query, such as "applications of fluorinated aldehydes in drug discovery", reflects the compound's relevance in modern medicinal chemistry.

The compound's physicochemical properties—including its molecular weight (168.15 g/mol) and boiling point (estimated 250–260°C)—make it suitable for high-temperature reactions. Its electron-withdrawing fluorine and electron-donating methoxy group create a balanced electronic profile, enabling selective nucleophilic additions or cross-coupling reactions. These traits are frequently highlighted in searches like "how to stabilize reactive aldehydes in synthesis".

From an industrial perspective, 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde is pivotal in developing flavors, fragrances, and advanced materials. Its aromatic aldehyde backbone contributes to odor profiles, while its fluorine moiety enhances metabolic stability in bioactive molecules. SEO-optimized terms such as "fluoroaromatic aldehydes in material science" or "CAS 1260831-36-4 supplier" underscore its commercial and academic value.

Quality control of CAS No. 1260831-36-4 requires rigorous analytical techniques like HPLC and GC-MS to ensure purity, a topic often queried as "analytical methods for fluorinated aldehydes". Storage recommendations typically suggest anhydrous conditions and light-sensitive packaging to prevent degradation, addressing common concerns like "shelf life of aromatic aldehydes".

Emerging studies explore the compound's utility in photoredox catalysis and click chemistry, resonating with trending topics like "visible-light-driven synthesis". Its structural motif also appears in patents for OLED materials, linking to searches such as "fluorophenyl derivatives in electronics". This interdisciplinary appeal positions 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde as a future-forward chemical.

In summary, 2-(4-Fluoro-3-methoxyphenyl)acetaldehyde (CAS 1260831-36-4) exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its adaptability to green protocols and high-value applications ensures sustained interest, mirrored in search trends like "scalable synthesis of fluorinated building blocks". As industries prioritize efficiency and sustainability, this compound is poised to remain a keystone intermediate.